Cas no 2225903-66-0 (Bis-PEG13-acid)

• Product Name: Bis-PEG13-acid
• CAS No: 2225903-66-0
• MF: C₃₀H₅₈O₁₇
• MW: 690.771332263947
• CID: 5052240
• PubChem ID: 16218799
• Update Time: 2025-05-23

Bis-PEG13-acid Chemical and Physical Properties

Names and Identifiers

• O,O'-Bis(2-carboxyethyl)dodecaethylene glycol
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• O,O inverted exclamation marka-Bis(2-carboxyethyl)dodecaethylene glycol
• SY251167
• alpha,OMEGA-BIS(PROPIONIC ACID) DO
• Bis-PEG13-acid
• 2225903-66-0
• DTXSID30585037
• alpha,OMEGA-BIS(PROPIONIC ACID) DODECAE(ETHYLENE GLYCOL)
• BP-21604
• 4,7,10,13,16,19,22,25,28,31,34,37,40-Tridecaoxatritetracontane-1,43-dioic acid
• D84653
• alpha, oMega-Dipropionic acid dodecaethylene glycol
• MFCD06201023
• SCHEMBL735277
• O,O'-BIS(2-CARBOXYETHYL)DODECAETHYLENEGLYCOL
• A,
• COOH-PEG12-COOH
• PEG-DIPROPIONICACID(N=12)
• ALPHA,OMEGA-BIS(PROPIONICACID)DODECAE(ETHYLENEGLYCOL)
• O-dipropionic acid dodecaethylene glycol
• HOOC-PEG(12)-COOH
• 1053656-79-3
• HOOCCH2CH2O-PEG12-CH2CH2COOH
• 892155-64-5
• CS-0114777
• Alpha,omega-bis(propionic acid)dodecae(ethylene glycol)
• HY-141021
• 4,7,10,13,16,19,22,25,28,31,34,37,40-TRIDECAOXATRITETRACONTANEDIOIC ACID
• PEG-dipropionic acid (n=12)
• DA-61725
• AKOS030213428
• PA-PEG12-PA

• Inchi： 1S/C30H58O17/c31-29(32)1-3-35-5-7-37-9-11-39-13-15-41-17-19-43-21-23-45-25-27-47-28-26-46-24-22-44-20-18-42-16-14-40-12-10-38-8-6-36-4-2-30(33)34/h1-28H2,(H,31,32)(H,33,34)
• InChI Key： KOVYBDAGTRVAAO-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 690.36740038g/mol
• Monoisotopic Mass: 690.36740038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 47
• Rotatable Bond Count: 42
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 195

Additional information on Bis-PEG13-acid

Professional Introduction to Bis-PEG13-acid (CAS No: 2225903-66-0)

Bis-PEG13-acid, with the chemical name Bis(polyethylene glycol)13-carboxylic acid, is a highly specialized compound characterized by its unique molecular structure and versatile applications in the field of pharmaceuticals and biotechnology. This compound, identified by the CAS number 2225903-66-0, has garnered significant attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The presence of multiple PEG (polyethylene glycol) chains linked by carboxylic acid groups imparts exceptional solubility and stability, making it an invaluable asset in drug development and biomedical research.

The molecular architecture of Bis-PEG13-acid is meticulously designed to enhance its functionality across multiple domains. The PEG13 moiety, consisting of a linear chain of 13 ethylene oxide units, contributes to the compound's hydrophilic properties, which are crucial for improving the bioavailability and pharmacokinetic profiles of therapeutic agents. This characteristic has positioned Bis-PEG13-acid as a preferred candidate for formulating novel drug delivery systems, particularly those aimed at achieving prolonged circulation times and targeted release profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, where precision and efficiency are paramount. Bis-PEG13-acid has emerged as a pivotal component in the creation of antibody-drug conjugates (ADCs) and other targeted therapeutics. Its ability to modify the pharmacokinetic behavior of attached molecules while maintaining structural integrity has been exploited to enhance therapeutic efficacy while minimizing off-target effects. The compound's role in stabilizing biomolecules during formulation processes has also been highlighted in several cutting-edge studies.

One of the most compelling aspects of Bis-PEG13-acid is its versatility in chemical modifications. The carboxylic acid groups present in the molecule provide numerous opportunities for further functionalization, allowing researchers to tailor its properties for specific applications. This adaptability has been leveraged in the synthesis of novel biomaterials, including hydrogels and surface-modified nanoparticles, which have shown promise in tissue engineering and regenerative medicine.

The impact of Bis-PEG13-acid extends beyond drug delivery systems; it has also found utility in diagnostic imaging and biosensing applications. Its water-soluble nature and stability under various physiological conditions make it an ideal candidate for use as a contrast agent in magnetic resonance imaging (MRI). Furthermore, its ability to conjugate with biomolecules such as peptides and proteins has been utilized in developing sensitive biosensors for detecting biological markers associated with diseases.

Recent advancements in synthetic chemistry have further enhanced the accessibility and scalability of Bis-PEG13-acid production. Innovations in polymer chemistry have enabled the precise control over PEG chain length and branching patterns, leading to a more refined understanding of structure-property relationships. These advancements have not only improved the quality of Bis-PEG13-acid but have also paved the way for its incorporation into next-generation pharmaceutical formulations.

The regulatory landscape surrounding Bis-PEG13-acid reflects its growing importance in biomedical applications. Regulatory bodies have recognized its potential benefits and have established guidelines for its safe handling and use in clinical trials. This regulatory endorsement underscores the confidence that scientists and manufacturers have in the compound's efficacy and safety profile.

The future prospects of Bis-PEG13-acid are promising, with ongoing research exploring new frontiers in its application. Innovations such as site-specific PEGylation techniques are expected to unlock even greater potential for this compound, particularly in personalized medicine approaches. Additionally, collaborations between academia and industry are likely to drive further development efforts aimed at optimizing Bis-PEG13-acid-based therapies.

In conclusion, Bis-PEG13-acid (CAS No: 2225903-66-0) represents a cornerstone in modern pharmaceutical research and development. Its unique properties make it an indispensable tool for creating advanced drug delivery systems, diagnostic agents, and biomaterials. As scientific understanding continues to evolve, it is anticipated that Bis-PEG13-acid will play an increasingly critical role in shaping the future of medicine.